Cas no 2013353-99-4 (1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile)

• Product Name: 1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile
• CAS No: 2013353-99-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6306153
• PubChem ID: 165480895
• Update Time: 2025-05-21

1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile
• 2013353-99-4
• 1-[(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methyl]cyclopropane-1-carbonitrile
• EN300-1111685

• Inchi： 1S/C10H11N3O/c11-6-10(3-4-10)7-13-5-8(12)1-2-9(13)14/h1-2,5H,3-4,7,12H2
• InChI Key： FCINZMDSDJTICT-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1CC1(C#N)CC1)N

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile

Introduction to 1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile (CAS No. 2013353-99-4)

1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile (CAS No. 2013353-99-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile is composed of a cyclopropane ring substituted with a cyano group and a 5-amino-2-oxo-1,2-dihydropyridine moiety. The cyclopropane ring is known for its high reactivity due to the strain in the three-membered ring, while the pyridine derivative imparts additional functional groups that can participate in various chemical reactions and interactions. The combination of these structural elements results in a compound with unique properties that make it an attractive candidate for further investigation.

The synthesis of 1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile has been reported using several methods. One common approach involves the reaction of a cyclopropanecarboxaldehyde derivative with an appropriate pyridine precursor in the presence of a suitable catalyst. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in synthetic methodologies have also explored green chemistry principles to minimize environmental impact and improve sustainability.

In terms of biological activity, 1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile has demonstrated significant potential as an inhibitor of specific enzymes and pathways involved in various diseases. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This property makes it a promising lead compound for the development of targeted therapies for cancer and other proliferative disorders.

Furthermore, recent research has explored the anti-inflammatory properties of 1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. These findings suggest that the compound may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(5-amino-2-oxo-1,2-dihydropyridin-1-yl)methylcyclopropane-1-carbonitrile in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These encouraging findings have paved the way for further clinical development and larger-scale trials to assess its therapeutic potential.

In addition to its direct biological effects, 1-(5-amino-2-oxo-l,2-dihydropyridin-l-yl)methyllcyclopropane-l-cyanonitrile) has also been investigated for its potential as a drug delivery platform. The unique structural features of this compound allow it to be conjugated with other therapeutic agents or targeting moieties to enhance their pharmacokinetic properties and delivery efficiency. This approach has shown promise in improving the efficacy and reducing the side effects of existing treatments.

The future outlook for 1-(5-amino---------oxo--l,l-dihydropyr-yl-yl)methylcyclopropane-yl-cyanotrile (CAS No. 2013353-) is highly promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to explore new applications and combination therapies that could further expand its therapeutic utility.)

In conclusion, (5-amino-oxo-dihydropyr-methylcyclopopane-cyanotrile (CAS No. 2013353-